DMAPT DMAPT Dimethylamino parthenolide (DMAPT) is a water-soluble parthenolide analog developed for improved bioavailability. It has been shown to eradicate primary leukemia stem cells and to inhibit the proliferation and metastasis of various tumor cells by targeting NF-κB, generating reactive oxygen species, and decreasing metalloproteinases 2 and 9 as well as VEGF.

Brand Name: Vulcanchem
CAS No.: 870677-05-7
VCID: VC0190457
InChI: InChI=1S/C17H27NO3/c1-11-6-5-9-17(2)15(21-17)14-12(8-7-11)13(10-18(3)4)16(19)20-14/h6,12-15H,5,7-10H2,1-4H3/b11-6-/t12-,13+,14-,15+,17+/m0/s1
SMILES: CC1=CCCC2(C(O2)C3C(CC1)C(C(=O)O3)CN(C)C)C
Molecular Formula: C17H27NO3
Molecular Weight: 293.4 g/mol

DMAPT

CAS No.: 870677-05-7

Cat. No.: VC0190457

Molecular Formula: C17H27NO3

Molecular Weight: 293.4 g/mol

* For research use only. Not for human or veterinary use.

DMAPT - 870677-05-7

Specification

Description Dimethylamino parthenolide (DMAPT) is a water-soluble parthenolide analog developed for improved bioavailability. It has been shown to eradicate primary leukemia stem cells and to inhibit the proliferation and metastasis of various tumor cells by targeting NF-κB, generating reactive oxygen species, and decreasing metalloproteinases 2 and 9 as well as VEGF.

CAS No. 870677-05-7
Molecular Formula C17H27NO3
Molecular Weight 293.4 g/mol
IUPAC Name (1S,2R,4R,7Z,11S,12S)-12-[(dimethylamino)methyl]-4,8-dimethyl-3,14-dioxatricyclo[9.3.0.02,4]tetradec-7-en-13-one
Standard InChI InChI=1S/C17H27NO3/c1-11-6-5-9-17(2)15(21-17)14-12(8-7-11)13(10-18(3)4)16(19)20-14/h6,12-15H,5,7-10H2,1-4H3/b11-6-/t12-,13+,14-,15+,17+/m0/s1
Standard InChI Key UJNSFDHVIBGEJZ-CMRIBGNTSA-N
Isomeric SMILES C/C/1=C/CC[C@@]2([C@H](O2)[C@@H]3[C@@H](CC1)[C@H](C(=O)O3)CN(C)C)C
SMILES CC1=CCCC2(C(O2)C3C(CC1)C(C(=O)O3)CN(C)C)C
Canonical SMILES CC1=CCCC2(C(O2)C3C(CC1)C(C(=O)O3)CN(C)C)C

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator